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Compound of Interest

Compound Name:
5-Ethynyl-2-(propan-2-

yloxy)pyridine

CAS No.: 1824407-34-2

Cat. No.: B1431380 Get Quote

A thorough analysis of the structural motifs of 5-Ethynyl-2-(propan-2-yloxy)pyridine suggests

a compound that requires careful handling. The primary hazards are anticipated to arise from

the pyridine core, known for its potential organ toxicity and irritant properties, and the reactive

ethynyl group, which can impart acute toxicity and explosive instability under certain conditions.

[1][2][3] The isopropoxy group is expected to primarily influence the compound's physical

properties.

Based on this structural analysis, the following Globally Harmonized System (GHS)

classification is predicted.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Predicted Category 3/4
H301/H302: Toxic or Harmful if

swallowed

Acute Toxicity, Dermal Predicted Category 3/4
H311/H312: Toxic or Harmful

in contact with skin

Acute Toxicity, Inhalation Predicted Category 3/4
H331/H332: Toxic or Harmful if

inhaled

Skin Corrosion / Irritation Predicted Category 2 H315: Causes skin irritation

Serious Eye Damage / Eye

Irritation
Predicted Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Predicted Category 3

H335: May cause respiratory

irritation

Flammable Liquids Predicted Category 4 H227: Combustible liquid

Section 2: Structural Hazard Deconstruction
The rationale for the predicted hazard classification is based on the distinct contributions of the

molecule's three primary functional domains.

5-Ethynyl-2-(propan-2-yloxy)pyridine

Anticipated Hazard Contributions

Molecule Structure
(Image Placeholder)

Pyridine Core

- Irritation (Skin, Eyes, Respiratory)
- Potential for Liver & Kidney Damage
- Flammability

Ethynyl Group

- Acute Toxicity (Oral, Dermal, Inhalation)
- Potential for Explosive Acetylide Formation with Metals
- Reactivity & Instability

Isopropoxy Group

- Influences solubility & metabolism
- Low potential for peroxide formation
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Caption: Structural deconstruction of the target molecule into its key hazard-contributing

moieties.

The Pyridine Core
The foundational pyridine structure is a well-characterized heterocycle.[4][5] Pyridine itself is a

flammable liquid with a pungent, unpleasant odor.[1][6] Toxicological data indicate that

overexposure can cause irritation to the skin, eyes, and respiratory tract.[1] Systemically,

chronic exposure has been linked to liver and kidney damage.[1][7] Therefore, all handling

procedures must assume the potential for similar organ toxicity and irritant effects.

The Terminal Ethynyl Group
The ethynyl (acetylenic) group is the most significant contributor to predicted acute toxicity and

reactivity. Data for the closely related 2-(5-Ethynylthien-2-yl)pyridine show GHS classifications

of "Toxic if swallowed," "Toxic in contact with skin," and "Toxic if inhaled."[2][3] This suggests

that the ethynylpyridine moiety is of high concern for acute toxic effects. Furthermore, terminal

alkynes can form explosive metal acetylides, particularly with heavy metals like copper, silver,

and mercury. This necessitates stringent controls to avoid contact with incompatible metals,

especially in purification and distillation apparatus.

The 2-Isopropoxy Substituent
The isopropoxy group is primarily a modulator of the compound's physicochemical properties,

such as its boiling point (predicted at 228.2±25.0 °C) and density (predicted at 1.02 g/cm³).[8]

While some ethers are notorious for forming explosive peroxides upon storage, the risk for an

aryl-isopropyl ether is generally lower than for substances like diethyl ether or tetrahydrofuran.

However, as a matter of best practice, peroxide formation should not be entirely discounted,

especially for aged samples.

Section 3: Safe Handling and Exposure Control
Protocols
A multi-layered approach to safety, combining engineering controls, rigorous personal

protective equipment, and strict chemical hygiene, is mandatory.
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Engineering Controls
All manipulations of 5-Ethynyl-2-(propan-2-yloxy)pyridine, including weighing, transfers, and

reaction setup, must be performed within a certified chemical fume hood to prevent inhalation

of vapors or aerosols.[9] The work area should be equipped with an emergency eyewash

station and a safety shower.[1] For transfers, containers should be bonded and grounded to

mitigate the risk of static discharge, which could ignite combustible vapors.[1]

Personal Protective Equipment (PPE) Protocol
A complete PPE ensemble is required to prevent dermal, ocular, and respiratory exposure. The

following protocol outlines the minimum required protection.

Mandatory PPE Ensemble

Base Layer:
- Long-sleeved Lab Coat

- Closed-toe Shoes

Hand Protection:
- Nitrile or Neoprene Gloves

- Double-gloving recommended for transfers

Eye/Face Protection:
- Chemical Safety Goggles (ANSI Z87.1 / EN166)

- Face shield required if splash hazard is high

Respiratory Protection (If applicable):
- Use NIOSH-approved respirator with organic vapor cartridge if engineering controls are insufficient or during spill cleanup

Workflow for donning required Personal Protective Equipment (PPE).

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) ensemble for handling the compound.
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Step-by-Step PPE Protocol:

Base Protection: Don a flame-resistant lab coat over personal clothing, ensuring it is fully

buttoned. Wear closed-toe shoes made of a non-porous material.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) at all times.[10]

For transfers of significant quantities, consider double-gloving. Inspect gloves for any signs

of degradation or puncture before use.

Eye and Face Protection: Wear chemical safety goggles that meet OSHA or European

standards.[10] If there is a significant splash hazard, a full-face shield must be worn in

addition to goggles.

Respiratory Protection: While engineering controls should be the primary means of

protection, a NIOSH-approved respirator with an organic vapor cartridge should be available

for emergency situations, such as a large spill or a failure of the primary ventilation system.

[11]

Chemical Hygiene
Avoid all direct contact with the chemical.[10] Do not eat, drink, or smoke in laboratory areas.[9]

Wash hands thoroughly with soap and water after handling the compound, before breaks, and

at the end of the workday. Contaminated clothing should be removed immediately and

laundered before reuse.[9]

Section 4: Emergency and First-Aid Procedures
Rapid and correct response to an exposure or spill is critical.
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Exposure Route First-Aid Protocol

Inhalation

Immediately move the affected person to fresh

air.[11] If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate

medical attention.[10]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing.[11] Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[11] Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[9] Rinse mouth with

water. If the person is conscious, have them

drink plenty of water.[10] Seek immediate

medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or

alcohol-resistant foam.[10]

Hazards from Combustion: Combustion may produce toxic gases, including carbon

monoxide, carbon dioxide, and nitrogen oxides (NOx).[10]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[10]

Accidental Release Measures:

Evacuate all non-essential personnel from the area and ensure adequate ventilation.

Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[9]
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Wearing the full PPE ensemble described in Section 3.2, contain the spill.

Absorb the spilled material with an inert, non-combustible absorbent such as vermiculite,

sand, or silica gel.[9] Do not use combustible materials like sawdust.[1]

Collect the absorbed material into a suitable, sealed container for hazardous waste disposal.

[2]

Section 5: Storage and Stability
Proper storage is essential to maintain chemical integrity and prevent hazardous reactions.

Storage Conditions: Store in a cool, dry, and well-ventilated place, away from direct sunlight

and sources of ignition.[1][9] Keep the container tightly closed.[10] Consideration should be

given to storing under an inert atmosphere (e.g., nitrogen or argon) to prevent potential

degradation.

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and heavy

metals or their salts, which could catalyze explosive decomposition of the ethynyl group.[1]

[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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